Cas no 61857-81-6 (1,3-Dioxane-4,6-dione, 2-ethyl-2-methyl-5-phenyl-)

• Product name: 1,3-Dioxane-4,6-dione, 2-ethyl-2-methyl-5-phenyl-
• CAS No: 61857-81-6
• MF: C₁₃H₁₄O₄
• MW: 234.24786
• CID: 1631418
• PubChem ID: 10776043

1,3-Dioxane-4,6-dione, 2-ethyl-2-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 2-ethyl-2-methyl-5-phenyl-
• 2-ethyl-2-methyl-5-phenyl-1,3-dioxane-4,6-dione
• SCHEMBL11576078
• DTXSID001225407
• cis-2-Ethyl-2-methyl-5-phenyl-1,3-dioxane-4,6-dione
• DTXSID40444767
• 66145-21-9
• 61857-81-6

• Inchi： InChI=1S/C13H14O4/c1-3-13(2)16-11(14)10(12(15)17-13)9-7-5-4-6-8-9/h4-8,10H,3H2,1-2H3
• InChI Key： MUQUUZBTNYXTOI-UHFFFAOYSA-N
• SMILES： CCC1(OC(=O)C(C(=O)O1)C2=CC=CC=C2)C

Computed Properties

• Exact Mass: 234.08922
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6